5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene

• CAS No.: 69560-87-8
• Molecular Formula: C12H6Cl2N8S2
• Molecular Weight: 397.3 g/mol
• IUPAC Name: 2,12-dichloro-6,16-dimethyl-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaene
• InChI: InChI=1S/C12H6Cl2N8S2/c1-3-15-17-11-21(3)19-7-5(13)10-8(6(14)9(7)23-11)20-22-4(2)16-18-12(22)24-10/h1-2H3
• InChI Key: IPNGGVLIFDQZDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C3C(=C(C4=NN5C(=NN=C5SC4=C3Cl)C)Cl)S2

Description

5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene is a complex organic compound with a unique structure that includes chlorine, methyl, and sulfur groups

Chemical Reactions Analysis

5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

5,11-Dichloro-3,9-dimethyl-6,12-dithia-1,2,3a,4,7,8,9a,10-octaaza-dicyclopenta(b,i)anthracene can be compared with other similar compounds, such as:

• 6,13-Dichloro-3,10-dimethyl-1,2,4-triazolo(3,4-b)(1,2,4)triazolo(3’,4’:2,3)(1,3,4)thiadiazino(6,5-g)(1,3,4)benzothiadiazine
• 1,2,4-Triazolo(3,4-b)(1,2,4)triazolo(3’,4’:2,3)(1,3,4)thiadiazino(6,5-g)(1,3,4)benzothiadiazine, 6,13-dichloro-3,10-dimethyl-